2-((1-ethyl-6-(3-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C26H29N5O3S/c1-5-31-24-23(18(3)29-31)28-26(30(25(24)33)15-20-7-6-8-21(13-20)34-4)35-16-22(32)27-14-19-11-9-17(2)10-12-19/h6-13H,5,14-16H2,1-4H3,(H,27,32)
• InChI Key: HLACCJADKQUSIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC(=CC=C3)OC)SCC(=O)NCC4=CC=C(C=C4)C
• Molecular Formula: C26H29N5O3S
• Molecular Weight: 491.6 g/mol

Description

2-((1-ethyl-6-(3-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C26H29N5O3S and its molecular weight is 491.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Research Applications

• Research on certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, involving modifications to the pyrimidine ring, has shown anticancer activity against a variety of cancer cell lines, suggesting a potential application in developing new anticancer agents (Al-Sanea et al., 2020).

Synthesis of Novel Heterocyclic Compounds

• Novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, displaying significant analgesic and anti-inflammatory activities. This indicates the potential for creating new therapeutic agents from structurally complex molecules (Abu‐Hashem et al., 2020).

Coordination Complexes and Antioxidant Activity

• Studies on pyrazole-acetamide derivatives have led to the synthesis of novel Co(II) and Cu(II) coordination complexes, which exhibit significant antioxidant activity. This research highlights the role of molecular design in enhancing the antioxidant properties of compounds (Chkirate et al., 2019).